(1-Chloropent-4-en-2-yl)cyclopentane

• Molecular Formula: C10H17Cl
• Molecular Weight: 172.69 g/mol
• SMILES: C=CCC(CCl)C1CCCC1
• InChI: InChI=1S/C10H17Cl/c1-2-5-10(8-11)9-6-3-4-7-9/h2,9-10H,1,3-8H2
• InChIKey: TWNDELSDAOBPJK-UHFFFAOYSA-N

(1-Chloropent-4-en-2-yl)cyclopentane Supplier Guide: Procurement-Relevant Identity and Class Context

(1-Chloropent-4-en-2-yl)cyclopentane (CAS 1873449-98-9) is a chlorinated hydrocarbon building block of molecular formula C10H17Cl and molecular weight 172.69 g/mol . It consists of a cyclopentane ring bonded to a pent-4-en-2-yl chain bearing a chlorine substituent at the 1-position of the pentene side chain, giving it the SMILES string C=CCC(CCl)C1CCCC1 [1]. The compound is currently supplied at a minimum purity specification of 95% by multiple vendors, with a computed XLogP3-AA of 4.4, placing it in a high-lipophilicity space distinct from simpler chlorocycloalkanes . This structural motif positions it as a niche intermediate in medicinal chemistry and agrochemical research programs that require a cyclopentane scaffold with a functionalized alkenyl chloride handle.

1 Niche cyclopentane-alkenyl chloride building block for medicinal/agrochemical synthesis

2 High lipophilicity range supports hydrophobic scaffold incorporation and membrane permeability studies

3 Multi-vendor availability with standardized purity specification ensures supply chain resilience

• [1] PubChem (2026). Compound Summary for CID 131225658: (1-Chloropent-4-en-2-yl)cyclopentane. National Center for Biotechnology Information. View Source

Why C10H17Cl Isomers Cannot Substitute (1-Chloropent-4-en-2-yl)cyclopentane in Research Procurement

Multiple C10H17Cl isomers share the same molecular formula and molecular weight (172.69 g/mol) but differ fundamentally in skeletal connectivity, functional group placement, and resulting reactivity profiles [1]. (1-Chloropent-4-en-2-yl)cyclopentane possesses an allylic chloride motif on a pentene side chain appended to a cyclopentane ring, combining an sp²-hybridized olefin with a nucleofuge in allylic orientation. This dual functionality enables orthogonal reaction manifolds—olefin addition chemistry and allylic substitution—that are impossible with simple alkyl chlorides such as chlorocyclopentane (C₅H₉Cl) or saturated C10H17Cl variants like (chloromethyl)cyclopentane derivatives . Isomeric compounds, including 1-[2-(chloromethyl)butyl]cyclopent-1-ene (CAS 1936713-28-8) and 1-(but-3-en-1-yl)-1-(chloromethyl)cyclopentane (CAS 2027379-12-8), relocate the chlorine or olefin to positions that alter both SN2/SN1 kinetics and the scope of subsequent cross-coupling or cyclization reactions [2]. The evidence assembled below quantifies these differences where data exist, establishing that generic C10H17Cl substitution risks failed reactions, altered regioselectivity, or nullified intellectual property positions.

Allylic chloride reactivity class

Chlorocyclopentane lacks resonance stabilization; mild-condition nucleophilic displacement may not replicate, risking forcing conditions.

Orthogonal olefin–chloride site conflict

Isomers that relocate or couple reactive sites eliminate independent alkene handle, limiting sequential derivatization strategies.

Skeletal connectivity mismatch

C10H17Cl variants with rearranged carbon skeletons alter steric and electronic profiles; SN2/SN1 kinetics may shift away from target.

• [1] PubChem (2026). CID 131225658: (1-Chloropent-4-en-2-yl)cyclopentane; CID 5357223: Chlorocyclopentane; CID 12300207: Bornyl chloride. National Center for Biotechnology Information. View Source
• [2] CIRS Group (2025). GHS Classification Details for C10H17Cl Isomers: 1-[2-(Chloromethyl)butyl]cyclopent-1-ene (CAS 1936713-28-8) and 1-(But-3-en-1-yl)-1-(chloromethyl)cyclopentane (CAS 2027379-12-8). View Source

Quantitative Differentiation Evidence for (1-Chloropent-4-en-2-yl)cyclopentane Against Closest Analogs

LogP Comparison: Lipophilicity Differentiates (1-Chloropent-4-en-2-yl)cyclopentane from Chlorocyclopentane by ~1.7 Log Units

(1-Chloropent-4-en-2-yl)cyclopentane exhibits a computed XLogP3-AA value of 4.4 (PubChem) and an independently calculated LogP of 3.6077 (Leyan), placing it in a markedly higher lipophilicity range than chlorocyclopentane (LogP 2.46–2.7) [1][2]. This difference arises from the C5 alkenyl extension and cyclopentane ring contribution versus the simple C5H9Cl scaffold of chlorocyclopentane. Higher LogP impacts membrane permeability predictions, chromatographic retention, and formulation solvent selection. The compound's LogP is also higher than Bornyl chloride (XlogP 4.00, AlogP 3.44), a bicyclic C10H17Cl terpene derivative, despite identical molecular formula [3]. This positions (1-Chloropent-4-en-2-yl)cyclopentane as the preferred choice when high logD-driven partitioning or hydrophobic scaffold incorporation is required.

LogP diff.

Cross-study comparable

ΔLogP +1.7 to +1.9

Higher partition into octanol; ~50× shift in membrane permeability models.

Computed XLogP3-AA (4.4) vs chlorocyclopentane (~2.5)

Evidence Dimension	Lipophilicity (LogP / XLogP3-AA)
Target Compound Data	XLogP3-AA: 4.4 (PubChem); LogP: 3.6077 (Leyan computed)
Comparator Or Baseline	Chlorocyclopentane: LogP 2.46–2.7; Bornyl chloride: XlogP 4.00, AlogP 3.44
Quantified Difference	ΔLogP = +1.7 to +1.9 vs. chlorocyclopentane; ΔXlogP = +0.4 vs. Bornyl chloride
Conditions	Computed values from XLogP3 algorithm (PubChem 2019.06.18) and vendor computational chemistry modules

Why This Matters

A ~1.7-log-unit lipophilicity difference translates to approximately 50-fold higher partition into octanol, critically affecting biological membrane permeability screening and solvent extraction protocols.

• [1] PubChem (2026). Computed Properties: XLogP3-AA = 4.4 for CID 131225658. National Center for Biotechnology Information. View Source
• [2] Molaid Chemical Database. Chlorocyclopentane (CAS 930-28-9): LogP = 2.7 at 20°C and pH 8.3-8.5. View Source
• [3] Plantaedb (2026). Bornyl chloride, (+)-: XlogP = 4.00, AlogP = 3.44. Phytochemical Properties Database. View Source

Allylic Chloride Reactivity Advantage: (1-Chloropent-4-en-2-yl)cyclopentane Enables SN1/SN2 Pathways Inaccessible to Chlorocyclopentane

The chlorine atom in (1-Chloropent-4-en-2-yl)cyclopentane is positioned on an allylic carbon (C-1 of pent-4-en-2-yl chain), endowing it with resonance-stabilized transition state capabilities during nucleophilic substitution. In the SN1 pathway, the allylic carbocation benefits from delocalization across the adjacent C=C bond, dramatically accelerating solvolysis relative to simple secondary alkyl chlorides. Published kinetic data establish that allyl chloride undergoes solvolysis over 800 times faster than propyl chloride [1], and γ-alkyl-substituted allyl chlorides are even more reactive than the parent allyl chloride . By contrast, chlorocyclopentane—a secondary alkyl chloride lacking allylic stabilization—is the least reactive halide in AgNO₃ displacement assays: allylic chlorides react fastest, cyclopentyl chloride reacts slower, and vinylic chlorides are essentially unreactive [2]. This places (1-Chloropent-4-en-2-yl)cyclopentane in the high-reactivity tier suitable for mild-condition cross-coupling and diversification chemistry where chlorocyclopentane would require forcing conditions or fail entirely.

SN reactivity

Class-level inference

Allyl chloride vs propyl chloride: >800× faster SN2

Allylic stabilization enables mild-condition substitution unreachable by simple secondary chlorides.

Reactivity class extrapolated to target; direct kinetics need verification.

Evidence Dimension	Nucleophilic substitution reactivity
Target Compound Data	Allylic chloride: predicted SN1 solvolysis rate >10³ × faster than saturated secondary alkyl chloride (class inference from allyl chloride kinetics)
Comparator Or Baseline	Chlorocyclopentane: secondary alkyl chloride, least reactive class in AgNO₃ test (no resonance stabilization); Allyl chloride: k(allyl)/k(propyl) > 800 in SN2
Quantified Difference	Allyl chloride >800× more reactive than propyl chloride in SN2; γ-alkylallyl chlorides are additionally accelerated beyond allyl chloride (class inference applied to target compound)
Conditions	Solvolysis in ethanol/water; AgNO₃ precipitation assay; KI in acetone displacement (literature values for allyl chloride class)

Why This Matters

The allylic chloride motif permits nucleophilic displacement under mild conditions (room temperature, weak base), whereas chlorocyclopentane requires elevated temperatures and strong nucleophiles, directly impacting synthetic route feasibility and functional group tolerance.

• [1] Learn OpenOChem. SN1 and SN2 Reactions of Allylic Halides and Tosylates. Section: 'Allyl chloride reacts over 800 times faster than propyl chloride.' Open Organic Chemistry Educational Resource. View Source
• [2] Filo Educational Platform (2025). Reactivity Order with AgNO₃: Allylic chloride > Cyclopentyl chloride > Vinylic chloride. Question 16, Organic Chemistry Module. View Source

Dual Olefin–Chloride Orthogonal Reactivity Contrasts with Saturated (Chloromethyl)cyclopentane Analogs

(1-Chloropent-4-en-2-yl)cyclopentane is unique among C10H17Cl procurement options in offering two chemically orthogonal reactive sites on the same side chain: a terminal olefin (C-4=C-5 of pentene) and an allylic chloride (C-1). The olefin is geometrically separated from the chlorine by two sp³ carbons (C-2 and C-3), preventing direct vinyl chloride formation and enabling independent olefin chemistry—hydroboration, epoxidation, cross-metathesis, or Heck coupling—without displacing the chloride [1]. In contrast, 1-(but-3-en-1-yl)-1-(chloromethyl)cyclopentane (CAS 2027379-12-8) places the chlorine on a chloromethyl group directly attached to the cyclopentane ring, creating a neopentyl-type halide with severely retarded SN2 reactivity due to steric hindrance. 1-[2-(Chloromethyl)butyl]cyclopent-1-ene (CAS 1936713-28-8) incorporates the olefin within the cyclopentene ring, conflating olefin and ring-strain reactivity and eliminating the independent alkene handle [2]. The target compound's spatial separation of reactive sites makes it the preferred scaffold for sequential, chemoselective derivatization strategies.

Orthogonal sites

Head-to-head

Target: olefin + allylic Cl, separated
Comparators: neopentyl Cl or endocyclic olefin

Spatial separation enables independent, sequential derivatization not possible with conflated reactive sites.

Structural analysis based on SMILES connectivity

Evidence Dimension	Number and orthogonality of reactive functional groups on the side chain
Target Compound Data	2 orthogonal reactive sites: terminal olefin (C4=C5) + allylic chloride (C1), separated by 2 sp³ carbons enabling independent derivatization
Comparator Or Baseline	1-(But-3-en-1-yl)-1-(chloromethyl)cyclopentane: neopentyl chloride (SN2-retarded) + terminal olefin; 1-[2-(Chloromethyl)butyl]cyclopent-1-ene: endocyclic olefin (ring-strain-coupled) + primary chloride
Quantified Difference	Qualitative structural differentiation: target compound uniquely separates olefin and chloride by C2-C3 bridge, enabling sequential orthogonal transformations not possible with comparators
Conditions	Structural analysis based on SMILES: target = C=CCC(CCl)C1CCCC1; comparator 1 = ClCC1(CCC=C)CCCC1; comparator 2 = CCC(CCl)CC1=CCCC1

Why This Matters

Orthogonal functionality is the primary driver of building block selection in complex molecule synthesis; the inability to independently manipulate reactive sites in comparator compounds directly limits synthetic route design and overall yield in multi-step sequences.

• [1] PubChem (2026). SMILES and InChI for CID 131225658: C=CCC(CCl)C1CCCC1. Confirms terminal olefin and allylic chloride connectivity. View Source
• [2] CIRS Group (2025). Structural Data for 1-[2-(Chloromethyl)butyl]cyclopent-1-ene (CAS 1936713-28-8) and 1-(But-3-en-1-yl)-1-(chloromethyl)cyclopentane (CAS 2027379-12-8). SMILES and InChI verified. View Source

Purity Specification Consistency: 95% Minimum Across Suppliers Provides Baseline Procurement Reliability

(1-Chloropent-4-en-2-yl)cyclopentane is commercially available from multiple independent suppliers—including AKSci (Cat. 8319EK) and Leyan (Cat. 2108786)—each specifying a minimum purity of 95% . This multi-vendor standardization at a defined purity threshold reduces single-supplier dependency risk and provides a verifiable quality baseline for procurement. By comparison, structurally related C10H17Cl isomers such as 1-(chloromethyl)-1-cyclobutylcyclopentane (CAS 1551457-85-2) are similarly specified at 95%, but the target compound's broader supplier base enhances supply chain resilience . While 95% is a modest purity specification for a research intermediate, the consistency of this specification across vendors eliminates ambiguity in quoting and enables direct lot-to-lot comparability for inventory management.

Purity spec

Supplier specification

95% minimum, ≥2 independent suppliers

Standardized purity baseline de-risks procurement and enables lot-to-lot comparability.

Specification per vendor datasheets; verify via COA.

Evidence Dimension	Minimum purity specification and vendor availability
Target Compound Data	Minimum purity: 95% (AKSci, Leyan); at least 2 verified independent suppliers
Comparator Or Baseline	1-(Chloromethyl)-1-cyclobutylcyclopentane: 95% (AKSci); (2-Chloro-1-cyclopropylethyl)cyclopentane: 95% (Leyan)
Quantified Difference	Equivalent purity specification (95%) across compounds; target compound advantage is multi-supplier availability
Conditions	Vendor technical datasheets; purity determined by GC or HPLC per supplier QC protocols

Why This Matters

Multi-vendor availability at consistent purity specifications de-risks procurement timelines and provides competitive pricing leverage, a practical but critical factor in research supply chain management.

Procurement-Relevant Application Scenarios for (1-Chloropent-4-en-2-yl)cyclopentane

Medicinal Chemistry: Cyclopentane-Containing Lead Optimization Requiring High LogD Scaffolds

In drug discovery programs where cyclopentane serves as a privileged hydrophobic scaffold, (1-Chloropent-4-en-2-yl)cyclopentane offers a LogP of ~3.6–4.4, substantially exceeding chlorocyclopentane (LogP ~2.5) [1]. This enhanced lipophilicity supports the design of CNS-penetrant candidates or compounds targeting intracellular hydrophobic pockets where higher logD correlates with improved membrane permeability. The allylic chloride handle further enables late-stage functionalization with amine, thiol, or heterocyclic nucleophiles under mild conditions that preserve sensitive pharmacophores [2].

Agrochemical Intermediate Synthesis: Orthogonal Olefin–Chloride Derivatization for Fungicidal Cyclopentane Derivatives

Cyclopentane derivatives bearing halogen substituents are established intermediates in fungicide development, as documented in patent literature describing cyclopentane-based fungicidal compounds [1]. (1-Chloropent-4-en-2-yl)cyclopentane's terminal olefin permits hydroboration–oxidation to introduce alcohol functionality or olefin cross-metathesis to append additional structural complexity, while the allylic chloride remains available for subsequent nucleophilic displacement—a sequential derivatization pathway impossible with saturated chloromethylcyclopentane analogs [2].

Chemical Biology: Bifunctional Probe Synthesis via Chemoselective Conjugation

The spatial separation of the terminal olefin and allylic chloride by a two-carbon bridge in (1-Chloropent-4-en-2-yl)cyclopentane enables chemoselective conjugation strategies for chemical probe assembly [1]. The olefin can undergo thiol-ene click chemistry or ruthenium-catalyzed cross-metathesis to attach a fluorophore or affinity tag, while the allylic chloride is subsequently displaced with a biological targeting moiety (e.g., a protein ligand amine). This orthogonal reactivity profile is unavailable in comparator compounds where reactive sites are either absent or electronically coupled [2].

Organic Methodology Development: Benchmark Substrate for Allylic Substitution–Cyclization Cascade Studies

The compound's combination of a cyclopentane ring and an allylic chloride on a flexible pentene tether makes it an informative substrate for studying palladium-catalyzed allylic alkylation–cyclization cascades and nickel-mediated cyclocarbonylation reactions [1]. Its reactivity profile bridges that of simple allyl chlorides (well-studied in Tsuji–Trost chemistry) and more complex cyclopentane-fused systems, providing a calibrated substrate for reaction condition optimization and scope exploration [2].

Application

Selection Property

Validation Focus

Lead optimization with cyclopentane scaffolds

High LogD hydrophobic scaffold

Membrane permeability assay fit; CNS-penetrant candidate profiling

Fungicidal cyclopentane intermediate synthesis

Orthogonal olefin–chloride derivatization

Sequential hydroboration–cross-metathesis pathway feasibility

Chemical probe assembly

Chemoselective conjugation sites

Thiol-ene / cross-metathesis compatibility; bifunctional linker scope

Allylic substitution–cyclization cascade studies

Allylic chloride on flexible tether

Pd-catalyzed cascade reaction scope; cyclocarbonylation optimization

• [1] Briner, P. H. (1991). U.S. Patent 5,006,552: Cyclopentane Derivatives and Their Use as Fungicides. Assigned to DowElanco. View Source
• [2] Romo, D. et al. (2013). Complex Ring Systems Made Quick and Easy: New Methods to Assemble Cyclopentyl Structural Motifs. Chemical & Engineering News, 91(44). View Source